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  4. N-(2-Chloro-4-fluorophenyl)-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide
N-(2-Chloro-4-fluorophenyl)-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide N-(2-Chloro-4-fluorophenyl)-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide
Brand Name: Vulcanchem
CAS No.: 626227-45-0
VCID: VC0460727
InChI: InChI=1S/C20H16ClF4N3OS/c21-14-8-11(22)6-7-16(14)27-17(29)10-30-19-13(9-26)18(20(23,24)25)12-4-2-1-3-5-15(12)28-19/h6-8H,1-5,10H2,(H,27,29)
SMILES: C1CCC2=C(CC1)N=C(C(=C2C(F)(F)F)C#N)SCC(=O)NC3=C(C=C(C=C3)F)Cl
Molecular Formula: C20H16ClF4N3OS
Molecular Weight: 457.9g/mol

N-(2-Chloro-4-fluorophenyl)-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide

CAS No.: 626227-45-0

Main Products

VCID: VC0460727

Molecular Formula: C20H16ClF4N3OS

Molecular Weight: 457.9g/mol

N-(2-Chloro-4-fluorophenyl)-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide - 626227-45-0

CAS No. 626227-45-0
Product Name N-(2-Chloro-4-fluorophenyl)-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide
Molecular Formula C20H16ClF4N3OS
Molecular Weight 457.9g/mol
IUPAC Name N-(2-chloro-4-fluorophenyl)-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide
Standard InChI InChI=1S/C20H16ClF4N3OS/c21-14-8-11(22)6-7-16(14)27-17(29)10-30-19-13(9-26)18(20(23,24)25)12-4-2-1-3-5-15(12)28-19/h6-8H,1-5,10H2,(H,27,29)
Standard InChIKey FELBLNFYXFSGEA-UHFFFAOYSA-N
SMILES C1CCC2=C(CC1)N=C(C(=C2C(F)(F)F)C#N)SCC(=O)NC3=C(C=C(C=C3)F)Cl
Canonical SMILES C1CCC2=C(CC1)N=C(C(=C2C(F)(F)F)C#N)SCC(=O)NC3=C(C=C(C=C3)F)Cl
PubChem Compound 2216839
Last Modified Nov 11 2021
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